![molecular formula C22H25FN2O3S B2913616 7-(diethylamino)-1-ethyl-6-fluoro-3-tosylquinolin-4(1H)-one CAS No. 892762-65-1](/img/structure/B2913616.png)
7-(diethylamino)-1-ethyl-6-fluoro-3-tosylquinolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “7-(diethylamino)-1-ethyl-6-fluoro-3-tosylquinolin-4(1H)-one” is a quinoline derivative. Quinolines are aromatic compounds with two fused rings, a benzene ring and a pyridine ring . The diethylamino group attached to the quinoline ring could potentially impart basic properties to the compound, as diethylamine is a weak base .
Chemical Reactions Analysis
As a quinoline derivative, this compound could potentially undergo electrophilic substitution reactions at the benzene ring. The diethylamino group might make the compound a weak base, capable of accepting a proton .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and substituents. As a quinoline derivative, it would likely be a crystalline solid at room temperature .Scientific Research Applications
Synthesis and Pharmacological Studies
A study on the synthesis and structure-activity relationship of novel melanin-concentrating hormone receptor 1 antagonists based on the 3-aminomethylquinoline derivative highlights the chemical modifications aimed at reducing human ether-a-go-go-related gene (hERG) associated liabilities. This research demonstrates the compound's potent inhibitory activity against hMCHR1 and its potential in suppressing food intake in diet-induced obesity models in rats, showcasing its relevance in pharmacological research for obesity treatment (Kasai et al., 2012).
Antibacterial Activities
Research on the structure-activity relationships of antibacterial 6,7- and 7,8-disubstituted 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids reveals the preparation and antibacterial activity of these compounds. This study contributes to understanding the chemical basis for antibacterial properties, particularly against Gram-positive and Gram-negative bacteria, and discusses the impact of structural variations on activity (Koga et al., 1980).
Novel Antibacterial Quinolones
A novel antibacterial 8-chloroquinolone study provides insights into the structural modifications for enhancing antibacterial activities against a range of pathogens. This research indicates the compound's significant potency against clinical isolates, including Streptococcus pneumoniae and methicillin-resistant Staphylococcus aureus, through a detailed structure-activity relationship (SAR) study (Kuramoto et al., 2003).
Fluorinated Heterocycles Synthesis
The synthesis of fluorinated heterocycles via rhodium(III)-catalyzed C-H activation showcases the role of fluorinated compounds, including the 7-(diethylamino)-1-ethyl-6-fluoro-3-tosylquinolin-4(1H)-one, in pharmaceutical and agrochemical industries. This research highlights the methodologies for creating fluorinated heterocycles, which are crucial in drug design and agricultural chemicals (Wu et al., 2017).
Future Directions
properties
IUPAC Name |
7-(diethylamino)-1-ethyl-6-fluoro-3-(4-methylphenyl)sulfonylquinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25FN2O3S/c1-5-24(6-2)20-13-19-17(12-18(20)23)22(26)21(14-25(19)7-3)29(27,28)16-10-8-15(4)9-11-16/h8-14H,5-7H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JESAUGRYABFUPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=O)C2=CC(=C(C=C21)N(CC)CC)F)S(=O)(=O)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.